7-(4-benzoylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-(4-benzoylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C27H27N5O4/c1-36-17-16-29-18-22(24-23(19-29)27(35)32(28-24)21-10-6-3-7-11-21)26(34)31-14-12-30(13-15-31)25(33)20-8-4-2-5-9-20/h2-11,18-19H,12-17H2,1H3
• InChI Key: SDKZVUIPVDXWFE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5=CC=CC=C5
• Molecular Formula: C27H27N5O4
• Molecular Weight: 485.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, the carbonyl group could undergo nucleophilic addition-elimination reactions.

Scientific Research Applications

Synthesis and Biological Activity Evaluation : Research on derivatives of similar structural frameworks, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine derivatives, has demonstrated methods for synthesizing novel compounds with potential antibacterial, antifungal, and anti-inflammatory activities. The methodologies often involve multi-step synthetic routes, starting from basic heterocyclic cores and introducing various substituents to explore the structure-activity relationship (SAR) and enhance biological efficacy (Rahmouni et al., 2014), (Patel et al., 2011).

Antimicrobial and Anti-inflammatory Activities : Compounds synthesized from similar cores have been evaluated for their antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, showcasing the potential for discovering new antimicrobial agents. Additionally, anti-inflammatory and analgesic activities have been assessed in various models, indicating the therapeutic potential of these compounds in managing pain and inflammation (Bildirici et al., 2007), (Muchowski et al., 1985).

Pharmacological Screening : Several studies have also highlighted the importance of pharmacological screening of synthesized compounds for their potential activities. This includes evaluating the compounds against specific targets or in disease models to ascertain their efficacy and mechanism of action. Such studies are crucial for advancing compounds from the laboratory to preclinical and clinical development stages (Elgemeie et al., 2017).